Cas no 1257121-09-7 (rac-(1R,2R)-2-3-(difluoromethoxy)phenylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-3-(difluoromethoxy)phenylcyclopropane-1-carboxylic acid
• CAS No: 1257121-09-7
• MF: C₁₁H₁₀F₂O₃
• MW: 228.192110538483
• MDL: MFCD34169200
• CID: 5012512
• PubChem ID: 67290402
• Update Time: 2025-05-28

rac-(1R,2R)-2-3-(difluoromethoxy)phenylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-[3-(difluoromethoxy)phenyl]cyclopropane-1-carboxylic acid
• Rel-(1R,2R)-2-(3-(difluoromethoxy)phenyl)cyclopropane-1-carboxylic acid
• rac-(1R,2R)-2-3-(difluoromethoxy)phenylcyclopropane-1-carboxylic acid
• EN300-1955934
• SCHEMBL2136314
• starbld0039324
• 1257121-09-7
• WDFPSODPQLIPGF-DTWKUNHWSA-N
• rac-(1R,2R)-2-[3-(difluoromethoxy)phenyl]cyclopropane-1-carboxylic acid

• MDL： MFCD34169200
• Inchi： 1S/C11H10F2O3/c12-11(13)16-7-3-1-2-6(4-7)8-5-9(8)10(14)15/h1-4,8-9,11H,5H2,(H,14,15)/t8-,9+/m0/s1
• InChI Key： WDFPSODPQLIPGF-DTWKUNHWSA-N
• SMILES： FC(OC1=CC=CC(=C1)[C@@H]1C[C@H]1C(=O)O)F

Computed Properties

• Exact Mass: 228.05980050g/mol
• Monoisotopic Mass: 228.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5

Additional information on rac-(1R,2R)-2-3-(difluoromethoxy)phenylcyclopropane-1-carboxylic acid

Research Brief on rac-(1R,2R)-2-3-(difluoromethoxy)phenylcyclopropane-1-carboxylic acid (CAS: 1257121-09-7)

rac-(1R,2R)-2-3-(difluoromethoxy)phenylcyclopropane-1-carboxylic acid (CAS: 1257121-09-7) is a cyclopropane derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique difluoromethoxy-substituted phenylcyclopropane scaffold, has shown promising potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. Recent studies have focused on its synthesis, pharmacological properties, and potential applications in targeting specific disease pathways.

The synthesis of rac-(1R,2R)-2-3-(difluoromethoxy)phenylcyclopropane-1-carboxylic acid involves a multi-step process that includes the introduction of the difluoromethoxy group and the construction of the cyclopropane ring. Advanced techniques such as asymmetric catalysis and chiral resolution have been employed to obtain the desired stereoisomers, which are critical for its biological activity. Recent publications highlight the optimization of these synthetic routes to improve yield and enantiomeric purity, addressing challenges associated with stereocontrol and scalability.

Pharmacological evaluations of this compound have revealed its potential as a modulator of specific biological targets, including enzymes and receptors implicated in inflammatory and metabolic disorders. In vitro and in vivo studies suggest that rac-(1R,2R)-2-3-(difluoromethoxy)phenylcyclopropane-1-carboxylic acid exhibits favorable pharmacokinetic properties, such as metabolic stability and bioavailability, making it a viable candidate for further drug development. Its mechanism of action is currently under investigation, with preliminary data indicating interactions with key signaling pathways.

Recent collaborations between academic institutions and pharmaceutical companies have accelerated the exploration of this compound's therapeutic applications. For instance, it has been evaluated in preclinical models of autoimmune diseases and cancer, where it demonstrated efficacy in reducing disease markers and tumor growth. These findings underscore its potential as a lead compound for the development of next-generation therapeutics.

In conclusion, rac-(1R,2R)-2-3-(difluoromethoxy)phenylcyclopropane-1-carboxylic acid represents a promising area of research in chemical biology and drug discovery. Its unique structural features and biological activity profile position it as a valuable tool for understanding disease mechanisms and developing targeted therapies. Future research will likely focus on further elucidating its molecular targets, optimizing its pharmacological properties, and advancing it through clinical trials.